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Compound of Interest

Compound Name: Eucomol

Cat. No.: B600399 Get Quote

Application Notes and Protocols for Eucomol
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Eucomol stock

solutions for laboratory use, along with relevant chemical and biological information.

Chemical and Physical Properties
Eucomol is a homoisoflavonoid compound with potential biological activities, including

cytotoxic effects against certain cancer cell lines.[1] Accurate preparation of stock solutions is

critical for reproducible experimental results. A summary of its key properties is provided in the

table below.
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Property Value Reference

Molecular Weight 316.31 g/mol [2][3]

Chemical Formula C₁₇H₁₆O₆ [3]

Appearance Crystalline solid

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[2]

Storage (Powder) -20°C for up to 2 years

Storage (in DMSO)
-80°C for up to 6 months; 4°C

for up to 2 weeks

Experimental Protocols
Protocol 1: Preparation of a 10 mM Eucomol Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Eucomol using Dimethyl

Sulfoxide (DMSO) as the solvent.

Materials:

Eucomol powder

Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or vials, sterile

Calibrated pipettes and sterile tips

Analytical balance

Vortex mixer

Optional: Water bath or sonicator
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Procedure:

Calculate the required mass of Eucomol:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 316.31 g/mol * (1000 mg / 1 g) = 3.16

mg

Weigh the Eucomol powder:

Carefully weigh out 3.16 mg of Eucomol powder using an analytical balance and transfer

it to a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the Eucomol powder.

Dissolve the Eucomol:

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Eucomol Stock Solution Dilution Calculator:

For convenience, the following table provides pre-calculated volumes of solvent required to

prepare stock solutions of various concentrations from different starting masses of Eucomol.[2]
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Desired
Concentration

1 mg Eucomol 5 mg Eucomol 10 mg Eucomol

1 mM 3.1615 mL 15.8073 mL 31.6146 mL

5 mM 0.6323 mL 3.1615 mL 6.3229 mL

10 mM 0.3161 mL 1.5807 mL 3.1615 mL

50 mM 0.0632 mL 0.3161 mL 0.6323 mL

Protocol 2: Preparation of Working Solutions
This protocol describes the dilution of the 10 mM Eucomol stock solution to prepare working

solutions for cell culture experiments. The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Eucomol stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated pipettes and sterile tips

Procedure:

Determine the desired final concentration of Eucomol:

The optimal working concentration of Eucomol should be determined experimentally for

each cell line and assay. Based on published data for related homoisoflavonoids, a

starting range of 1 µM to 50 µM is recommended. Some homoisoflavonoids have shown

IC50 values in the low micromolar range against cancer cell lines.[1]

Calculate the required volume of stock solution:

Use the formula: C₁V₁ = C₂V₂
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C₁ = Concentration of the stock solution (10 mM)

V₁ = Volume of the stock solution to be added (unknown)

C₂ = Desired final concentration of the working solution (e.g., 10 µM)

V₂ = Final volume of the working solution (e.g., 1 mL)

Example for preparing 1 mL of a 10 µM working solution:

(10,000 µM) * V₁ = (10 µM) * (1 mL)

V₁ = (10 µM * 1 mL) / 10,000 µM = 0.001 mL or 1 µL

Prepare the working solution:

Add the calculated volume of cell culture medium to a sterile tube or well.

Add the calculated volume of the 10 mM Eucomol stock solution to the medium.

Mix gently by pipetting up and down.

Ensure the final DMSO concentration is below cytotoxic levels. For a 1:1000 dilution (as in

the example above), the final DMSO concentration is 0.1%.

Experimental Workflow
The following diagram illustrates the workflow for preparing Eucomol stock and working

solutions.
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Caption: Workflow for Eucomol solution preparation.
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Putative Signaling Pathway Inhibition
Eucomol is a member of the homoisoflavonoid class of compounds. While the specific

molecular targets of Eucomol are not fully elucidated, some homoisoflavonoids have been

shown to act as inhibitors of protein tyrosine kinases (PTKs). For instance, the related

homoisoflavonoid, hematoxylin, has been identified as a c-Src inhibitor. The diagram below

illustrates a putative mechanism of action for a homoisoflavonoid like Eucomol, involving the

inhibition of the Src kinase signaling pathway, which is often dysregulated in cancer.
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Caption: Putative inhibition of Src kinase pathway by Eucomol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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